N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide

• IUPAC Name: N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide
• InChI: InChI=1S/C19H14N2O5/c22-18-4-2-1-3-17(18)20-19(23)13-5-9-15(10-6-13)26-16-11-7-14(8-12-16)21(24)25/h1-12,22H,(H,20,23)
• InChI Key: JXBFHFIABOCTCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol

Description

N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide, also known as HONB, is a chemical compound that has gained significant attention in the field of scientific research. HONB is a benzamide derivative that has been synthesized for various purposes, including its use as an intermediate in the production of other chemicals and as a fluorescent probe in biochemical assays.

Scientific Research Applications

N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has been used in various scientific research applications, including its use as a fluorescent probe in biochemical assays. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has been shown to selectively bind to proteins and nucleic acids, making it useful in the study of protein-protein and protein-DNA interactions. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has also been used as an intermediate in the production of other chemicals, including pharmaceuticals and agrochemicals.

Mechanism of Action

N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide's mechanism of action is not fully understood. However, it has been shown to selectively bind to proteins and nucleic acids, causing changes in their conformation and function. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has been shown to interact with the DNA double helix, leading to the formation of a stable complex that can be used to study DNA-protein interactions.
Biochemical and Physiological Effects
N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has been shown to have biochemical and physiological effects, including its ability to selectively bind to proteins and nucleic acids. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has been shown to inhibit the activity of enzymes such as cholinesterase and acetylcholinesterase. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide in lab experiments include its ability to selectively bind to proteins and nucleic acids, making it useful in the study of protein-protein and protein-DNA interactions. N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide is also relatively easy to synthesize and purify. However, the limitations of using N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

For the use of N-(2-hydroxyphenyl)-4-(4-nitrophenoxy)benzamide include further study of its mechanism of action and its potential use in the development of biosensors and fluorescent probes.